Oxazines are a class of organic compounds characterized by the presence of an oxazine ring, which consists of five atoms (three carbon and two nitrogen) in a heterocyclic structure. This unique structure endows oxazines with diverse chemical properties and a wide range of applications. They often exhibit significant aromaticity due to their resonance stability, making them interesting for both synthetic chemists and researchers in pharmaceuticals. Structurally, oxazines can be substituted at various positions, which allows for the creation of numerous derivatives with different physical and chemical characteristics. These compounds are commonly used as intermediates in organic synthesis and have been found useful in the development of dyes, pigments, and other materials due to their vibrant colors and stability under various conditions. In pharmaceutical research, oxazines serve as important scaffolds for drug design. Their ability to act as ligands or modulators in biological systems makes them valuable tools for targeting specific enzymes or receptors. Additionally, certain oxazine derivatives possess pharmacological activities such as antitumor, antibacterial, and antifungal properties, making them promising candidates for new therapeutic agents. Overall, the versatile nature of oxazines, coupled with their structural diversity, positions them as crucial components in both academic and industrial applications within the chemical industry.